Cas no 160376-82-9 (tert-butyl 3-(hydroxymethyl)-3-phenylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-phenylpiperidine-1-carboxylate
• CAS No: 160376-82-9
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• MDL: MFCD18064981
• CID: 5219956
• PubChem ID: 11779060
• Update Time: 2025-10-28

tert-butyl 3-(hydroxymethyl)-3-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-3-phenyl-, 1,1-dimethylethyl ester
• tert-butyl 3-(hydroxymethyl)-3-phenylpiperidine-1-carboxylate

• MDL： MFCD18064981
• Inchi： 1S/C17H25NO3/c1-16(2,3)21-15(20)18-11-7-10-17(12-18,13-19)14-8-5-4-6-9-14/h4-6,8-9,19H,7,10-13H2,1-3H3
• InChI Key： ZGOWHVNNLFPRIZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CO)(C2=CC=CC=C2)C1

Additional information on tert-butyl 3-(hydroxymethyl)-3-phenylpiperidine-1-carboxylate

Research Brief on tert-Butyl 3-(Hydroxymethyl)-3-phenylpiperidine-1-carboxylate (CAS: 160376-82-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-(hydroxymethyl)-3-phenylpiperidine-1-carboxylate (CAS: 160376-82-9) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery. This piperidine derivative serves as a crucial building block for the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. Recent studies have highlighted its importance in the synthesis of sigma receptor ligands and neurotransmitter modulators, making it a valuable scaffold in medicinal chemistry.

In 2023-2024, several research groups have reported novel synthetic routes for 160376-82-9 with improved yields and purity. A study published in the Journal of Medicinal Chemistry demonstrated an optimized asymmetric synthesis method achieving >95% enantiomeric excess, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity. The developed protocol utilizes chiral auxiliaries and mild reduction conditions to preserve the hydroxymethyl functionality while maintaining the tert-butyloxycarbonyl (Boc) protecting group integrity.

Pharmacological investigations have revealed that derivatives synthesized from 160376-82-9 exhibit promising binding affinities to various neurological targets. Particularly, research from the University of California, San Francisco showed that structural analogs demonstrate nanomolar affinity for σ1 receptors (Ki = 8.3 nM) with excellent selectivity over σ2 receptors (>100-fold). These findings suggest potential applications in neuropathic pain management and neurodegenerative diseases, with several compounds currently in preclinical evaluation.

The compound's stability and reactivity profile have been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines revealed that 160376-82-9 maintains >90% purity after 6 months at 25°C/60% RH when properly stored, making it suitable for long-term storage in drug discovery programs. Furthermore, its compatibility with common coupling reagents (e.g., HATU, EDCI) and diverse reaction conditions has been systematically documented in Organic Process Research & Development.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) development have been reported, where 160376-82-9 serves as a versatile linker component. Its hydroxymethyl group allows for straightforward conjugation to E3 ligase ligands while the phenylpiperidine core provides optimal spacing and rigidity. Recent patent filings (WO202318765A1, US20240132672A1) describe its incorporation in novel degrader molecules targeting bromodomain proteins and kinase targets.

Current challenges in the field include the need for more sustainable production methods and improved purification techniques for large-scale synthesis. Recent advances in continuous flow chemistry have shown promise, with one industrial study reporting a 40% reduction in solvent waste compared to batch processes. Future research directions include exploring the compound's potential in radiopharmaceuticals and its application in the development of next-generation CNS drugs with improved blood-brain barrier penetration.